Cas no 1621526-58-6 (2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole)

• Product Name: 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• CAS No: 1621526-58-6
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD20926088
• CID: 4611158
• Update Time: 2025-10-05

2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• 2-bromo-4H,5H,6H-pyrrolo[1,2-b]pyrazole

• MDL： MFCD20926088
• Inchi： 1S/C6H7BrN2/c7-6-4-5-2-1-3-9(5)8-6/h4H,1-3H2
• InChI Key： RYEGWNUMFCRGFU-UHFFFAOYSA-N
• SMILES： N1=C(Br)C=C2CCCN12

Additional information on 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

Recent Advances in the Study of 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole (CAS: 1621526-58-6)

The compound 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole (CAS: 1621526-58-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting kinase inhibition and other critical pathways in oncology and inflammatory diseases. Recent studies have highlighted its potential in the design of novel therapeutic agents, making it a focal point for researchers in the pharmaceutical industry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole as a precursor for the development of selective kinase inhibitors. The research team demonstrated that modifications at the bromo-position could significantly enhance the compound's binding affinity to specific kinase targets, such as JAK2 and BRAF, which are implicated in various cancers. The study utilized computational modeling and X-ray crystallography to elucidate the structural determinants of its inhibitory activity, providing a robust framework for future drug design efforts.

In addition to its role in kinase inhibition, recent investigations have uncovered the potential of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A 2024 preprint on bioRxiv detailed the successful incorporation of 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole into a PROTAC scaffold, enabling targeted degradation of oncogenic proteins. This approach leverages the compound's reactivity to form stable linkages with E3 ligase ligands, offering a promising strategy for addressing drug-resistant cancers.

Further advancements in synthetic methodologies have also been reported. A recent Organic Letters publication (2024) described a streamlined, one-pot synthesis of 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole derivatives using palladium-catalyzed cross-coupling reactions. This method improves yield and scalability, addressing previous challenges in large-scale production. The study emphasized the compound's compatibility with diverse functional groups, expanding its utility in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. A 2023 review in ACS Pharmacology & Translational Science highlighted the need for further in vivo studies to assess bioavailability and toxicity profiles. Nevertheless, the growing body of research underscores the potential of 2-Bromo-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole as a cornerstone in the development of next-generation therapeutics.